Cas no 88433-76-5 (Cyclohexane, 1-nitro-3-octadecyl-)

• Product Name: Cyclohexane, 1-nitro-3-octadecyl-
• CAS No: 88433-76-5
• MF: C₂₄H₄₇NO₂
• MW: 381.635487794876
• CID: 633046
• PubChem ID: 20447701
• Update Time: 2025-04-19

Cyclohexane, 1-nitro-3-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-nitro-3-octadecyl-
• 1-nitro-3-octadecylcyclohexane
• 88433-76-5
• DTXSID20607292
• SCHEMBL10877104

• Inchi： 1S/C24H47NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-23-20-18-21-24(22-23)25(26)27/h23-24H,2-22H2,1H3
• InChI Key： ZRNZUICCYDBQTE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CCCC(CCCCCCCCCCCCCCCCCC)C1)=O

Computed Properties

• Exact Mass: 381.360679742g/mol
• Monoisotopic Mass: 381.360679742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 45.8Ų